Cas no 23887-46-9 (Cinepazide)

• Product Name: Cinepazide
• CAS No: 23887-46-9
• MF: C₂₂H₃₁N₃O₅
• MW: 417.498646020889
• MDL: MFCD00868266
• CID: 52404
• PubChem ID: 5282459
• Update Time: 2025-11-02

Cinepazide Chemical and Physical Properties

Names and Identifiers

• Cinepazide
• 1-(Pyrrolidin-1-ylcarbonylmethyl)-4-(3,4,5-trimethoxycinnamoyl)piperazine
• 1-[4-(2-oxo-2-pyrrolidin-1-ylethyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• 1-((1-Pyrrolidinylcarbonyl)methyl)-4-(3,4,5-trimethoxycinnamoyl)piperazine
• 1-(2-oxo-2-pyrrolidin-1-yl-ethyl)-4-[3-(3,4,5-trimethoxy-phenyl)-acryloyl]-piperazine
• Cinepazi
• EINECS 245-928-9
• Piperazine,1-((1-pyrrolidinylcarbonyl)methyl)-4-(3,4,5-trimethoxycinnamoyl)
• Piperazine,1-(2-oxo-2-(1-pyrrolidinyl)ethyl)-4-(1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propenyl)
• 1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperazin-1-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• 1-[(1-Pyrrolidinylcarbonyl)methyl]-4-[1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propenyl]piperazine
• CINEPAZIDE [MI]
• UNII-67Y4P5C84X
• SCHEMBL34092
• AB01565811_02
• Cinepazidum
• CINEPAZIDE [WHO-DD]
• AKOS025149472
• MLS006010093
• 88197-48-2
• DB12123
• A924165
• MD-67350 FREE BASE
• AS-13346
• Piperazine, 1-(2-oxo-2-(1-pyrrolidinyl)ethyl)-4-(1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propenyl)-
• J-015259
• MFCD00868266
• NCGC00181123-02
• SMR004701237
• Cinepazida
• CINEPAZIDE [INN]
• NCGC00181123-01
• MD 67350 FREE BASE
• BRN 0903854
• Cinepazide [INN:BAN:DCF]
• CHEMBL1874750
• Piperazine, 1-((1-pyrrolidinylcarbonyl)methyl)-4-(3,4,5-trimethoxycinnamoyl)-
• Cinepazide free base
• HY-66010A
• 23887-46-9
• (E)-1-[4-(2-oxo-2-pyrrolidin-1-ylethyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• Cinepazidum [INN-Latin]
• DTXSID901112229
• Z82971773
• CHEBI:135676
• 67Y4P5C84X
• 2-Propen-1-one,1-[4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazinyl]-3-(3,4,5-trimethoxyphenyl)-
• 23887-46-9 (free base)
• Cinepazida [INN-Spanish]
• (E)-1-(4-(2-oxo-2-(pyrrolidin-1-yl)ethyl)piperazin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• NCGC00181123-04
• Q5120864
• EN300-1212497
• MD 67350 [AS MALEATE]
• 2-Propen-1-one, 1-[4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazinyl]-3-(3,4,5-trimethoxyphenyl)-, (2E)-
• 5-23-02-00271 (Beilstein Handbook Reference)
• BRD-K46839850-050-05-9
• Cinepazidum (INN-Latin)
• C04AX27
• MD 67350 (AS MALEATE)
• SBI-0653883.0001
• BRD-K46839850-050-04-2
• Cinepazida (INN-Spanish)
• DTXSID5048261
• 1-((1-pyrrolidynylcarbonyl)methyl)-4-(3,4,5-trimethoxycinnamoyl)piperazine maleate
• (2E)-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperazin-1-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• DA-72226
• cinepazide maleate
• 2-Propen-1-one, 1-(4-(2-oxo-2-(1-pyrrolidinyl)ethyl)-1-piperazinyl)-3-(3,4,5-trimethoxyphenyl)-, (2E)-
• RCUDFXMNPQNBDU-VOTSOKGWSA-N
• (2E)-1-(4-(2-oxo-2-(pyrrolidin-1-yl)ethyl)piperazin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• DTXCID6028236

• MDL： MFCD00868266
• Inchi： 1S/C22H31N3O5/c1-28-18-14-17(15-19(29-2)22(18)30-3)6-7-20(26)25-12-10-23(11-13-25)16-21(27)24-8-4-5-9-24/h6-7,14-15H,4-5,8-13,16H2,1-3H3/b7-6+
• InChI Key： RCUDFXMNPQNBDU-VOTSOKGWSA-N
• SMILES： O=C(CN1CCN(C(/C=C/C2C=C(C(=C(C=2)OC)OC)OC)=O)CC1)N1CCCC1

Computed Properties

• Exact Mass: 417.22600
• Monoisotopic Mass: 417.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Melting Point: 117-121°C
• PSA: 71.55000
• LogP: 1.30590

Cinepazide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Cinepazide

Comprehensive Guide to Cinepazide (CAS No. 23887-46-9): Properties, Applications, and Market Insights

Cinepazide (CAS No. 23887-46-9) is a synthetic compound widely recognized for its potential therapeutic applications, particularly in the field of cardiovascular and cerebrovascular health. As researchers and medical professionals continue to explore its benefits, Cinepazide has garnered significant attention for its unique pharmacological properties. This article delves into the chemical characteristics, mechanisms of action, and current applications of Cinepazide, while also addressing frequently asked questions and emerging trends in its usage.

The molecular structure of Cinepazide contributes to its ability to act as a vasodilator, improving blood flow in critical areas such as the brain and heart. This property makes it a subject of interest for treating conditions like ischemic stroke and chronic cerebral circulation insufficiency. Recent studies have also explored its potential in neuroprotection, a hot topic in medical research due to the rising prevalence of neurodegenerative diseases. The compound’s ability to cross the blood-brain barrier further enhances its therapeutic appeal.

One of the most searched questions about Cinepazide is its mechanism of action. Research indicates that it works by inhibiting calcium influx into vascular smooth muscle cells, leading to relaxation and dilation of blood vessels. This mechanism is particularly beneficial for patients with microcirculation disorders, a common concern among aging populations. Additionally, Cinepazide has shown antioxidant properties, which align with the growing consumer interest in oxidative stress management and anti-aging solutions.

In the pharmaceutical market, Cinepazide maleate, a salt form of the compound, is frequently discussed due to its enhanced stability and bioavailability. This derivative is often used in clinical formulations, making it a key term for researchers and manufacturers. The demand for Cinepazide-based drugs is expected to rise, especially in regions with high incidences of cerebrovascular diseases. Market analysts highlight Asia-Pacific as a significant growth area, driven by an aging population and increasing healthcare investments.

From a synthetic chemistry perspective, the production of Cinepazide involves multi-step organic reactions, including condensation and purification processes. Its synthesis is a topic of interest for chemists and pharmaceutical engineers, particularly those focused on process optimization and green chemistry. The compound’s patent status and generic availability are also frequently searched topics, as they impact its commercial viability and accessibility.

Safety and side effects of Cinepazide are another area of frequent inquiry. Clinical trials have reported that the compound is generally well-tolerated, with mild adverse effects such as dizziness or gastrointestinal discomfort in rare cases. However, as with any therapeutic agent, proper dosage and medical supervision are essential. This aligns with the broader trend of patient-centric drug development, where safety profiles are scrutinized more than ever.

Looking ahead, the future of Cinepazide research appears promising. With advancements in drug delivery systems, such as nanoparticle carriers, the efficacy and targeted action of Cinepazide could be further enhanced. Moreover, its potential applications in cognitive health and memory enhancement are being explored, tapping into the booming market for brain health supplements and nootropics.

In summary, Cinepazide (CAS No. 23887-46-9) stands out as a versatile compound with significant therapeutic potential. Its role in improving vascular health, coupled with ongoing research into neuroprotective effects, positions it as a valuable asset in modern medicine. For researchers, healthcare providers, and investors, staying updated on the latest developments in Cinepazide applications and market trends is crucial to leveraging its full potential.